Cas no 1219803-71-0 (2-Oxopiperazine-3,3,5,5,6,6-d6)
2-Oxopiperazine-3,3,5,5,6,6-d6 is a deuterated analog of 2-oxopiperazine, featuring six deuterium atoms at the 3, 5, and 6 positions. This isotopic labeling enhances its utility in mass spectrometry and NMR studies, providing improved signal resolution and reduced interference in analytical applications. The compound is particularly valuable as an internal standard for quantitative analysis in pharmacokinetic and metabolic research, ensuring high accuracy and reproducibility. Its stable isotopic incorporation minimizes metabolic scrambling, making it ideal for tracer studies in drug development and biochemical investigations. The high chemical purity and isotopic enrichment further support its use in advanced research applications.
1219803-71-0 structure
Product Name:2-Oxopiperazine-3,3,5,5,6,6-d6
CAS No:1219803-71-0
MF:C4H8N2O
MW:100.119120597839
CID:1065925
Update Time:2025-06-07
2-Oxopiperazine-3,3,5,5,6,6-d6 Chemical and Physical Properties
Names and Identifiers
-
- 2-Oxopiperazine-3,3,5,5,6,6-d6
- 2-Oxopiperazine--d6
-
- Inchi： 1S/C4H8N2O/c7-4-3-5-1-2-6-4/h5H,1-3H2,(H,6,7)
- InChI Key： IWELDVXSEVIIGI-UHFFFAOYSA-N
- SMILES： O=C1NC([H])([H])C([H])([H])NC1([H])[H]
2-Oxopiperazine-3,3,5,5,6,6-d6 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P480141-2.5mg |
2-Oxopiperazine-3,3,5,5,6,6-d6 |
1219803-71-0 | 2.5mg |
$ 64.00 | 2023-09-06 | ||
| TRC | P480141-5mg |
2-Oxopiperazine-3,3,5,5,6,6-d6 |
1219803-71-0 | 5mg |
$ 81.00 | 2023-09-06 | ||
| TRC | P480141-25mg |
2-Oxopiperazine-3,3,5,5,6,6-d6 |
1219803-71-0 | 25mg |
$ 196.00 | 2023-04-16 |
2-Oxopiperazine-3,3,5,5,6,6-d6 Related Literature
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Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
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José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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